![molecular formula C20H28O5 B1251493 Dipteryxic acid](/img/structure/B1251493.png)
Dipteryxic acid
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Overview
Description
Dipteryxic acid is a natural product found in Dipteryx odorata with data available.
Scientific Research Applications
Cancer Chemopreventive Constituents
Dipteryxic acid, identified in the seeds of Dipteryx odorata, exhibits potential in cancer chemoprevention. This compound, along with other active and inactive compounds, was isolated using a bioassay based on quinone reductase induction in mouse hepatoma cells. Isoliquiritigenin, one of these compounds, demonstrated significant inhibition in a mouse mammary organ culture assay, suggesting its efficacy in cancer prevention (Jang et al., 2003).
Antiophidian Properties
The bark of Dipteryx alata has been investigated for its effectiveness against snake venom. Sub-extracts prepared from the bark were tested against the venom of Bothrops jararacussu, with the active CH2Cl2 sub-extract being extensively analyzed. This revealed the presence of several compounds, including dipteryxin, which potentially contribute to the anti-venom properties (Puebla et al., 2010).
Antioxidant and Cytotoxic Properties
Dipteryx alata Vogel pulp and peel extracts have been evaluated for their antioxidant activity and phenolic composition. These extracts displayed notable cytotoxicity against cervical cancer cell lines while showing minimal impact on non-tumor cell lines. This indicates the potential of D. alata as a natural source of phenolic compounds with promising antioxidant and anticancer properties (Barizão et al., 2021).
Safety and Therapeutic Potential
Phenolic compounds from Dipteryx alata Vogel were tested for safety and therapeutic potential against the neuromuscular effects of snake venom. The study indicated the absence of mutagenic activity and highlighted the therapeutic potential of these compounds as complementary anti-venom agents (Yoshida et al., 2015).
Nutritional Quality and Bioactive Compounds
Partially defatted baru (Dipteryx alata Vog.) almond flour was analyzed for its nutritional quality and bioactive potential. The study demonstrated high protein, fiber, and mineral contents in the flour, alongside notable amounts of phenolics and antioxidant capacity. This suggests its suitability as a source of quality protein and bioactive compounds for human consumption (Siqueira et al., 2015).
properties
Product Name |
Dipteryxic acid |
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Molecular Formula |
C20H28O5 |
Molecular Weight |
348.4 g/mol |
IUPAC Name |
(4R,4aR,6aS,7R,10aR,11aS,11bR)-10a-hydroxy-4,7,11b-trimethyl-9-oxo-1,2,3,4a,5,6,6a,7,11,11a-decahydronaphtho[2,1-f][1]benzofuran-4-carboxylic acid |
InChI |
InChI=1S/C20H28O5/c1-11-12-5-6-15-18(2,7-4-8-19(15,3)17(22)23)14(12)10-20(24)13(11)9-16(21)25-20/h9,11-12,14-15,24H,4-8,10H2,1-3H3,(H,22,23)/t11-,12+,14+,15-,18-,19-,20-/m1/s1 |
InChI Key |
YWQJKAJFLCNHPB-LXTJJRHQSA-N |
Isomeric SMILES |
C[C@@H]1[C@@H]2CC[C@@H]3[C@@]([C@H]2C[C@@]4(C1=CC(=O)O4)O)(CCC[C@@]3(C)C(=O)O)C |
Canonical SMILES |
CC1C2CCC3C(C2CC4(C1=CC(=O)O4)O)(CCCC3(C)C(=O)O)C |
synonyms |
dipteryxic acid |
Origin of Product |
United States |
Retrosynthesis Analysis
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